Cas no 130852-74-3 ((3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate)

• Product Name: (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate
• CAS No: 130852-74-3
• MF: C₄₁H₄₂O₈S
• MW: 694.832391262054
• CID: 5559510
• PubChem ID: 165996436
• Update Time: 2025-05-22

(3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate
• 130852-74-3
• EN300-37153365

• Inchi： 1S/C41H42O8S/c1-31-22-24-36(25-23-31)50(42,43)49-41-40(47-29-35-20-12-5-13-21-35)39(46-28-34-18-10-4-11-19-34)38(45-27-33-16-8-3-9-17-33)37(48-41)30-44-26-32-14-6-2-7-15-32/h2-25,37-41H,26-30H2,1H3/t37-,38-,39+,40-,41?/m1/s1
• InChI Key： CDPOKTYKZUNICP-WWGFXPMHSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1[C@@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 694.26003947g/mol
• Monoisotopic Mass: 694.26003947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 50
• Rotatable Bond Count: 16
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 97.9Ų

Additional information on (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate

Recent Advances in the Study of (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate (CAS: 130852-74-3)

The compound (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate (CAS: 130852-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug synthesis and carbohydrate chemistry. This sulfonate derivative, characterized by its multiple benzyl-protected hydroxyl groups, serves as a key intermediate in the synthesis of complex glycosides and other biologically active molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its utility in the construction of glycosidic bonds.

One of the most notable advancements in the study of this compound is the development of more efficient synthetic methodologies. Researchers have reported improved yields and selectivity in the preparation of (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate through the use of novel catalysts and reaction conditions. For instance, a recent publication in the Journal of Organic Chemistry demonstrated the successful application of palladium-catalyzed benzylation reactions, which significantly reduced the number of steps required for its synthesis while maintaining high stereochemical purity.

In addition to synthetic improvements, the compound's role in glycosylation reactions has been extensively investigated. Studies have shown that it acts as a highly effective glycosyl donor, facilitating the formation of glycosidic bonds with various acceptors under mild conditions. This property is particularly valuable in the synthesis of oligosaccharides and glycoconjugates, which are critical components in vaccine development and targeted drug delivery systems. Recent work published in Carbohydrate Research highlights its utility in the stereoselective synthesis of β-linked glycosides, a challenging task in carbohydrate chemistry.

Furthermore, the stability and reactivity of (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate under different conditions have been a subject of detailed investigation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its behavior in various solvents and temperatures. These studies have provided valuable insights into its degradation pathways and have led to the development of more robust storage and handling protocols, as reported in a recent issue of Analytical Chemistry.

Looking ahead, the potential applications of this compound extend beyond its current uses. Preliminary studies suggest its applicability in the development of novel glycosidase inhibitors and as a scaffold for the design of glycomimetics. These findings, published in Bioorganic & Medicinal Chemistry Letters, open new avenues for research in therapeutic agent development. However, further studies are needed to fully elucidate its pharmacological properties and to explore its compatibility with other functional groups in complex molecular architectures.

In conclusion, (3R,4S,5R,6R)-3,4,5-tris(benzyloxy)-6-[(benzyloxy)methyl]oxan-2-yl 4-methylbenzene-1-sulfonate (CAS: 130852-74-3) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Recent advancements in its synthesis, reactivity, and applications underscore its importance as a versatile intermediate and a promising candidate for further research. The ongoing exploration of its properties and potential uses is expected to yield valuable contributions to the field in the coming years.